N-(2,3-dimethylphenyl)-2-(1,1-dioxido-4-(p-tolyl)-3,4-dihydro-2H-pyrido[2,3-e][1,2,4]thiadiazin-2-yl)acetamide

• IUPAC Name: N-(2,3-dimethylphenyl)-2-[4-(4-methylphenyl)-1,1-dioxo-3H-pyrido[2,3-e][1,2,4]thiadiazin-2-yl]acetamide
• InChI: InChI=1S/C23H24N4O3S/c1-16-9-11-19(12-10-16)27-15-26(31(29,30)21-8-5-13-24-23(21)27)14-22(28)25-20-7-4-6-17(2)18(20)3/h4-13H,14-15H2,1-3H3,(H,25,28)
• InChI Key: ZKUFYHAFNRKZCK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2CN(S(=O)(=O)C3=C2N=CC=C3)CC(=O)NC4=CC=CC(=C4C)C
• Molecular Formula: C23H24N4O3S
• Molecular Weight: 436.5 g/mol

Description

N-(2,3-dimethylphenyl)-2-(1,1-dioxido-4-(p-tolyl)-3,4-dihydro-2H-pyrido[2,3-e][1,2,4]thiadiazin-2-yl)acetamide is a useful research compound. Its molecular formula is C23H24N4O3S and its molecular weight is 436.53. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Insecticidal Applications

One study delves into the synthesis of various heterocycles incorporating a thiadiazole moiety, which were tested as insecticidal agents against the cotton leafworm, Spodoptera littoralis. These compounds demonstrate the potential application of thiadiazole derivatives in developing new insecticides to protect agricultural crops (Fadda et al., 2017).

Antimicrobial and Antitumor Activity

Another significant application of thiadiazole derivatives is in the realm of antimicrobial and antitumor activities. Several studies have synthesized new heterocycles incorporating thiadiazole and assessed their antimicrobial properties against various pathogens. Some compounds have shown promising results, indicating the potential of thiadiazole derivatives in medicinal chemistry for developing new antimicrobial agents (Bondock et al., 2008). Furthermore, thiadiazole derivatives have been evaluated for antitumor activity, with certain compounds exhibiting significant effects against cancer cell lines, suggesting their application in cancer therapy (Hamama et al., 2013).

Synthesis of Novel Heterocycles

The versatility of thiadiazole compounds extends to the synthesis of novel heterocycles, which can serve as a foundation for developing new drugs with enhanced therapeutic profiles. For instance, research into the synthesis of pyridopyrimidinone-based thiadiazoles as potential anti-breast cancer agents demonstrates the application of thiadiazole derivatives in creating innovative molecules with potential anticancer properties (Gomha et al., 2017).